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Compound of Interest

Compound Name: 1-(Phenylsulfonyl)indole

Cat. No.: B187392

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for handling 1-(Phenylsulfonyl)indole, including personal protective
equipment (PPE), operational procedures, and disposal plans to foster a secure laboratory
environment.

Chemical Identifier:

e Name: 1-(Phenylsulfonyl)-1H-indole
e CAS Number: 40899-71-6

e Molecular Formula: C14H11NO2S

Hazard Summary: 1-(Phenylsulfonyl)indole is classified as a chemical that causes skin
irritation and serious eye irritation. While comprehensive toxicity studies are limited, its
structural similarity to other sulfonamide compounds suggests it may cause mild irritation to
mucous membranes.[1] Inhalation of dust can lead to respiratory discomfort.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 1-
(Phenylsulfonyl)indole. It is crucial to wear the specified PPE to minimize exposure and
ensure personal safety.
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Specifications and Best

Body Part Protective Equipment .
Practices
Nitrile or neoprene gloves are
recommended. Ensure gloves
are regularly inspected for
) ) signs of degradation such as
Hands Chemical-resistant gloves

discoloration, swelling, or
cracking. Do not wear lined
gloves, as the lining can

absorb the chemical.[2]

Eye protection should meet
o ANSI 787.1 standards.[3] A
Safety glasses with side )
Eyes/Face ) face shield may be necessary
shields or goggles ) ) S )
if there is a significant risk of

splashing or dust generation.

A NIOSH/MSHA-approved
respirator should be used,
) ) particularly when handling the
Respiratory Dust respirator ) ]
powder outside of a ventilated
enclosure or if dust is

generated.[3]

A standard lab coat is sufficient
for handling small quantities in
) a controlled setting. For larger
Laboratory coat or chemical- N o ]
Body ] ] quantities or in situations with
resistant suit _ _ o
a higher risk of contamination,
a chemical-resistant suit may

be necessary.

Leather or canvas shoes

should be avoided. Chemical-
Feet Closed-toe shoes resistant shoe covers can

provide an additional layer of

protection.[3]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is vital for the safe handling of 1-
(Phenylsulfonyl)indole. The following workflow should be followed:

e Preparation:

o Ensure that a safety shower and eye wash station are readily accessible and in good
working order.

o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood.

o Gather all necessary materials and equipment before beginning the procedure.
e Donning PPE:
o Put on all required personal protective equipment as outlined in the table above.
e Handling the Compound:
o When weighing or transferring the solid, do so carefully to minimize the generation of dust.
o Avoid all personal contact with the chemical, including inhalation of dust.[4]

o If the compound is to be used in a solution, add the solid to the solvent slowly to prevent
splashing.

e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling is
complete, even if gloves were worn.

o Clean all equipment and the work area to remove any residual chemical.

o Contaminated clothing should be removed and washed separately from other laundry.
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Handling Workflow for 1-(Phenylsulfonyl)indole
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Disposal Plan

Proper disposal of 1-(Phenylsulfonyl)indole and any contaminated materials is critical to
prevent environmental contamination and ensure compliance with regulations.

e Solid Waste:

o Collect unused solid 1-(Phenylsulfonyl)indole and any materials contaminated with the
solid (e.g., weigh boats, contaminated gloves, paper towels) in a designated and clearly
labeled hazardous waste container.

e Liquid Waste:

o Solutions containing 1-(Phenylsulfonyl)indole should be collected in a separate,
compatible, and clearly labeled liquid hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.

o General Disposal Guidelines:
o Never dispose of 1-(Phenylsulfonyl)indole down the drain or in the regular trash.
o All waste containers must be kept closed except when adding waste.

o Follow your institution's specific guidelines for hazardous waste disposal and contact your
Environmental Health and Safety (EHS) department for pickup and final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for 1-
(Phenylsulfonyl)indole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187392#personal-protective-equipment-for-handling-
1-phenylsulfonyl-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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